molecular formula C8H7N3O2 B1488333 1H-Indazole-5-carboxylic acid, 4-amino- CAS No. 81115-63-1

1H-Indazole-5-carboxylic acid, 4-amino-

Cat. No. B1488333
CAS RN: 81115-63-1
M. Wt: 177.16 g/mol
InChI Key: HBADENBPCXQSSS-UHFFFAOYSA-N
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Description

“1H-Indazole-5-carboxylic acid, 4-amino-” is a heterocyclic compound . It has an empirical formula of C8H6N2O2 and a molecular weight of 162.15 . The compound is part of the indazole family, which is known for its wide variety of medicinal applications, including antihypertensive, anticancer, antidepressant, anti-inflammatory, and antibacterial properties .


Synthesis Analysis

The synthesis of indazoles, including “1H-Indazole-5-carboxylic acid, 4-amino-”, has been a topic of research in recent years . Strategies for their synthesis include transition metal-catalyzed reactions, reductive cyclization reactions, and the synthesis of 2H-indazoles via consecutive formation of C–N and N–N bonds without a catalyst and solvent from 2-azidobenzaldehydes and amines .


Molecular Structure Analysis

The molecular structure of “1H-Indazole-5-carboxylic acid, 4-amino-” can be represented by the SMILES string OC(=O)c1ccc2[nH]ncc2c1 . This notation provides a way to describe the structure of the molecule in a text format.


Physical And Chemical Properties Analysis

“1H-Indazole-5-carboxylic acid, 4-amino-” is a powder with a melting point of 318-322 °C . It has an assay of 97% .

Scientific Research Applications

Antimicrobial Activity

4-amino-1H-indazole-5-carboxylic acid derivatives have been explored for their potential as antimicrobial agents. The indazole nucleus is known to exhibit significant antibacterial and antifungal properties . This compound could serve as a precursor in synthesizing new drugs aimed at combating resistant strains of bacteria and fungi.

Anti-inflammatory Agents

The indazole moiety is a key structure in the development of anti-inflammatory drugs. Compounds containing the indazole ring have been shown to possess potent anti-inflammatory activity, which can be harnessed in the treatment of chronic inflammatory diseases .

Anticancer Applications

Indazole derivatives are being investigated for their role in cancer therapy. They have been found to exhibit antitumor properties, making them valuable in the synthesis of novel anticancer drugs . Research is ongoing to determine the efficacy of these compounds in various cancer models.

Antiviral Therapeutics

The indazole structure is integral to the creation of antiviral drugs. Derivatives of 4-amino-1H-indazole-5-carboxylic acid have been studied for their potential to inhibit viruses, including HIV protease inhibitors and other viral pathogens .

Neuroprotective Effects

Research has indicated that indazole compounds may have neuroprotective effects. They are being studied as potential treatments for neurodegenerative diseases, such as Alzheimer’s, due to their ability to inhibit acetylcholinesterase .

Cardiovascular Drug Development

Indazole derivatives have been implicated in the development of cardiovascular drugs. They show promise in the treatment of hypertension and other heart-related conditions due to their vasodilatory effects .

Diabetes Management

The indazole nucleus is being explored for its antidiabetic properties. Compounds containing this moiety have shown potential in regulating blood sugar levels, which could lead to new treatments for diabetes .

Gastrointestinal Therapeutics

Due to their ability to modulate acid secretion and protect the gastric lining, indazole derivatives are being considered for the treatment of ulcers and other gastrointestinal disorders .

Safety and Hazards

“1H-Indazole-5-carboxylic acid, 4-amino-” is considered hazardous according to the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It can cause skin irritation, serious eye irritation, and may cause respiratory irritation .

properties

IUPAC Name

4-amino-1H-indazole-5-carboxylic acid
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C8H7N3O2/c9-7-4(8(12)13)1-2-6-5(7)3-10-11-6/h1-3H,9H2,(H,10,11)(H,12,13)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

HBADENBPCXQSSS-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC2=C(C=NN2)C(=C1C(=O)O)N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H7N3O2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

177.16 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

1H-Indazole-5-carboxylic acid, 4-amino-

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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